Cas no 168317-99-5 (1-[(4-Iodophenyl)carbonyl]pyrrolidine)

• Product name: 1-[(4-Iodophenyl)carbonyl]pyrrolidine
• CAS No: 168317-99-5
• MF: C₁₁H₁₂INO
• MW: 301.123555183411
• CID: 3047737
• PubChem ID: 615863

1-[(4-Iodophenyl)carbonyl]pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-[(4-Iodophenyl)carbonyl]pyrrolidine
• CS-0207263
• 1-(4-Iodobenzoyl)pyrrolidine
• SCHEMBL1424454
• (4-iodophenyl)(pyrrolidin-1-yl)methanone
• AKOS000612170
• (4-Iodophenyl)pyrrolidin-1-ylmethanone
• G64678
• STK179311
• (4-iodophenyl)-pyrrolidin-1-ylmethanone
• DB-085918
• 168317-99-5
• 1-(4-Iodobenzoyl)pyrrolidine #
• AG-690/09693017
• BS-31215
• (4-Iodo-phenyl)-pyrrolidin-1-yl-methanone
• MFCD00684252

• Inchi： InChI=1S/C11H12INO/c12-10-5-3-9(4-6-10)11(14)13-7-1-2-8-13/h3-6H,1-2,7-8H2
• InChI Key： DJEYWACQKFNBFN-UHFFFAOYSA-N
• SMILES： C1CCN(C1)C(=O)C2=CC=C(C=C2)I

Computed Properties

• Exact Mass: 300.99636g/mol
• Monoisotopic Mass: 300.99636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3Ų
• XLogP3: 2.5